Cas no 1872851-49-4 (4-Amino-4-(butan-2-yl)cyclohexan-1-ol)

• Product Name: 4-Amino-4-(butan-2-yl)cyclohexan-1-ol
• CAS No: 1872851-49-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5861576
• PubChem ID: 126979084
• Update Time: 2025-10-24

4-Amino-4-(butan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1872851-49-4
• 4-amino-4-(butan-2-yl)cyclohexan-1-ol
• EN300-1845835
• 4-Amino-4-(butan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-3-8(2)10(11)6-4-9(12)5-7-10/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： AMZVRHKOSQAFLZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C(C)CC)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-Amino-4-(butan-2-yl)cyclohexan-1-ol

4-Amino-4-(butan-2-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No. 1872851-49-4, commonly referred to as 4-Amino-4-(butan-2-yl)cyclohexan-1-ol, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the class of amino alcohols, which are widely used in various industries due to their unique chemical characteristics. The structure of 4-Amino-4-(butan-2-yl)cyclohexan-1-ol consists of a cyclohexane ring substituted with an amino group and a butan-2-yl group at the 4-position, along with a hydroxyl group at the 1-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic properties, making it versatile for different chemical reactions and applications.

Recent studies have highlighted the potential of 4-Amino-4-(butan-2-yl)cyclohexan-1-ol in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in drug discovery programs targeting specific therapeutic areas such as oncology and neurodegenerative diseases. The amino group in the molecule serves as a reactive site for various coupling reactions, enabling the creation of complex molecular architectures that can interact with biological targets effectively.

In addition to its pharmaceutical applications, 4-Amino-4-(butan-2-yl)cyclohexan-1-ol has shown promise in materials science. Its ability to form hydrogen bonds due to the hydroxyl group makes it an ideal candidate for use in polymer synthesis. Scientists have investigated its role as a building block for creating advanced materials with tailored mechanical and thermal properties. These materials have potential applications in aerospace, automotive industries, and even in the development of biodegradable plastics.

The synthesis of 4-Amino-4-(butan--2--yl)cyclohexan--1--ol involves a multi-step process that typically begins with the preparation of cyclohexanol derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing this compound, reducing production costs and improving yields. These developments have made 4-Amino--4--(butan--2--yl)cyclohexan--1--ol more accessible for large-scale industrial applications.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of 4-Amino--4--(butan--2--yl)cyclohexan--1--ol production. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, are being explored to enhance the eco-friendliness of this compound's manufacturing process. These efforts align with global initiatives aimed at reducing carbon footprints and promoting sustainable industrial practices.

In conclusion, CAS No. 1872851–49–4, or 4-Amino–4–(butan–2–yl)cyclohexan–1–ol, stands out as a significant molecule with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals, materials science, and sustainable chemistry.